Cas no 1309378-36-6 (Methyl 2-pyrido[4,3-b]indol-5-ylbenzoate)

• Product Name: Methyl 2-pyrido[4,3-b]indol-5-ylbenzoate
• CAS No: 1309378-36-6
• MF: C₁₉H₁₄N₂O₂
• MW: 302.326664447784
• CID: 2126484
• Update Time: 2023-08-04

Methyl 2-pyrido[4,3-b]indol-5-ylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5H-pyrido[4,3-b]indol-5-yl)benzoate
• LHQIMBKAWADHKX-UHFFFAOYSA-N
• methyl 2-pyrido[4,3-b]indol-5-ylbenzoate
• Benzoic acid, 2-(5H-pyrido[4,3-b]indol-5-yl)-, methyl ester
• Methyl 2-pyrido[4,3-b]indol-5-ylbenzoate

• Inchi： 1S/C19H14N2O2/c1-23-19(22)14-7-3-5-9-17(14)21-16-8-4-2-6-13(16)15-12-20-11-10-18(15)21/h2-12H,1H3
• InChI Key： LHQIMBKAWADHKX-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1N1C2C=CN=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 441
• Topological Polar Surface Area: 44.1